Cas no 2172067-98-8 (9H-fluoren-9-ylmethyl N-{6-methyl-8-(propan-2-yl)aminoisoquinolin-5-yl}carbamate)

• Product Name: 9H-fluoren-9-ylmethyl N-{6-methyl-8-(propan-2-yl)aminoisoquinolin-5-yl}carbamate
• CAS No: 2172067-98-8
• MF: C₂₈H₂₇N₃O₂
• MW: 437.532886743546
• CID: 5825427
• PubChem ID: 165564618
• Update Time: 2025-06-12

9H-fluoren-9-ylmethyl N-{6-methyl-8-(propan-2-yl)aminoisoquinolin-5-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl N-{6-methyl-8-(propan-2-yl)aminoisoquinolin-5-yl}carbamate
• 9H-fluoren-9-ylmethyl N-{6-methyl-8-[(propan-2-yl)amino]isoquinolin-5-yl}carbamate
• 2172067-98-8
• EN300-1609890

• Inchi： 1S/C28H27N3O2/c1-17(2)30-26-14-18(3)27(23-12-13-29-15-24(23)26)31-28(32)33-16-25-21-10-6-4-8-19(21)20-9-5-7-11-22(20)25/h4-15,17,25,30H,16H2,1-3H3,(H,31,32)
• InChI Key： YBWVGGYUGMOSIH-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C)=CC(=C2C=NC=CC=12)NC(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 437.21032711g/mol
• Monoisotopic Mass: 437.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 63.2Ų

Additional information on 9H-fluoren-9-ylmethyl N-{6-methyl-8-(propan-2-yl)aminoisoquinolin-5-yl}carbamate

Comprehensive Overview of 9H-fluoren-9-ylmethyl N-{6-methyl-8-(propan-2-yl)aminoisoquinolin-5-yl}carbamate (CAS No. 2172067-98-8)

The compound 9H-fluoren-9-ylmethyl N-{6-methyl-8-(propan-2-yl)aminoisoquinolin-5-yl}carbamate, with the CAS No. 2172067-98-8, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This carbamate derivative is structurally characterized by a fluorenylmethyl group and a substituted isoquinoline core, which are key to its potential applications. Researchers are particularly interested in its role as a protecting group or intermediate in peptide synthesis and small-molecule drug development.

In recent years, the demand for high-purity chemical intermediates like 9H-fluoren-9-ylmethyl N-{6-methyl-8-(propan-2-yl)aminoisoquinolin-5-yl}carbamate has surged due to advancements in targeted therapy and precision medicine. The compound’s unique structure allows it to interact with specific biological targets, making it a valuable tool for studying enzyme inhibition and receptor modulation. Its CAS No. 2172067-98-8 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary research.

One of the most discussed topics in the scientific community is the optimization of synthetic pathways for complex molecules like this carbamate derivative. Researchers are exploring greener and more efficient methods, such as catalytic asymmetric synthesis and flow chemistry, to produce 9H-fluoren-9-ylmethyl N-{6-methyl-8-(propan-2-yl)aminoisoquinolin-5-yl}carbamate with higher yields and lower environmental impact. These innovations align with the growing emphasis on sustainable chemistry and green manufacturing practices.

The compound’s potential applications extend to pharmaceutical research, where it may serve as a building block for novel therapeutics. For instance, its isoquinoline moiety is a common scaffold in drugs targeting central nervous system (CNS) disorders and inflammatory diseases. The propan-2-ylamino substitution further enhances its bioavailability, a critical factor in drug design. These attributes make CAS No. 2172067-98-8 a subject of interest for both academic and industrial researchers.

Another area of exploration is the compound’s role in proteomics and bioconjugation. The fluorenylmethyl group is widely used in solid-phase peptide synthesis (SPPS), a technique pivotal for developing peptide-based drugs and diagnostics. As the demand for custom peptides and biologics grows, intermediates like 9H-fluoren-9-ylmethyl N-{6-methyl-8-(propan-2-yl)aminoisoquinolin-5-yl}carbamate are becoming indispensable in laboratories worldwide.

From a commercial perspective, suppliers of high-quality chemical intermediates are increasingly listing CAS No. 2172067-98-8 in their portfolios to cater to the pharmaceutical and biotechnology sectors. Quality control measures, such as HPLC analysis and mass spectrometry, ensure the compound meets stringent purity standards. This focus on quality is driven by the need for reproducible results in preclinical studies and clinical trials.

In summary, 9H-fluoren-9-ylmethyl N-{6-methyl-8-(propan-2-yl)aminoisoquinolin-5-yl}carbamate (CAS No. 2172067-98-8) represents a versatile and valuable compound in modern chemical and pharmaceutical research. Its structural features and functional groups make it a promising candidate for diverse applications, from drug development to bioconjugation. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.